Cas no 2418667-72-6 ((9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-iodophenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-iodophenylpiperazine-1-carboxylate
• CAS No: 2418667-72-6
• MF: C₂₆H₂₆IN₃O₂
• MW: 539.40801858902
• CID: 5676204
• PubChem ID: 165775311
• Update Time: 2025-11-01

(9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-iodophenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26626211
• 2418667-72-6
• (9H-fluoren-9-yl)methyl 4-[3-(aminomethyl)-5-iodophenyl]piperazine-1-carboxylate
• (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-iodophenylpiperazine-1-carboxylate

• Inchi： 1S/C26H26IN3O2/c27-19-13-18(16-28)14-20(15-19)29-9-11-30(12-10-29)26(31)32-17-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,13-15,25H,9-12,16-17,28H2
• InChI Key： IIRRCHNCKTUCQG-UHFFFAOYSA-N
• SMILES： IC1C=C(CN)C=C(C=1)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 539.10697g/mol
• Monoisotopic Mass: 539.10697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.8Ų

Additional information on (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-iodophenylpiperazine-1-carboxylate

Compound Introduction: (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-iodophenylpiperazine-1-carboxylate (CAS No. 2418667-72-6)

The compound (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-iodophenylpiperazine-1-carboxylate, identified by its CAS number 2418667-72-6, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a fluorene moiety linked to a piperazine ring, further functionalized with an iodophenyl group and an aminomethyl substituent, which collectively contribute to its unique pharmacological properties.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery, with piperazine derivatives emerging as particularly promising scaffolds for pharmaceutical development. The presence of the fluorene group in this compound not only enhances its solubility and metabolic stability but also imparts favorable pharmacokinetic profiles. This is particularly relevant in the context of modern drug design, where optimizing bioavailability is paramount.

The iodophenyl substituent on the piperazine ring is another critical feature that contributes to the compound's potential therapeutic utility. Iodine-containing aromatic rings are well-known for their ability to interact with biological targets in a highly specific manner, making them valuable in the development of targeted therapies. Additionally, the aminomethyl group introduces a site for further chemical modification, allowing for the creation of more complex derivatives with tailored pharmacological activities.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The combination of these structural elements in (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-iodophenylpiperazine-1-carboxylate suggests that it may exhibit a range of biological activities. For instance, preliminary computational studies have indicated that this compound may possess properties relevant to central nervous system (CNS) disorders, including potential efficacy as an antipsychotic or anxiolytic agent.

The pharmacological profile of this compound is further supported by experimental data from preclinical studies. In vitro assays have demonstrated that it interacts with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in a wide array of neurological conditions. These interactions suggest that the compound may modulate neurotransmitter release or receptor activity, thereby influencing central nervous system function.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These methodologies not only highlight the synthetic prowess required for such compounds but also underscore the importance of innovative synthetic strategies in drug development.

The potential applications of (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-iodophenylpiperazine-1-carboxylate extend beyond CNS disorders. Its structural features make it a versatile scaffold for further derivatization, enabling the exploration of novel therapeutic modalities. For example, modifications to the fluorene or iodophenyl groups could lead to compounds with enhanced binding affinity or selectivity for specific biological targets.

In conclusion, the compound (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-iodophenylpiperazine-1-carboxylate (CAS No. 2418667-72-6) represents a promising candidate for further pharmaceutical development. Its unique structural composition and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a significant role in addressing unmet medical needs.